Cas no 219680-73-6 ((E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine)

• Product Name: (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine
• CAS No: 219680-73-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 832000
• Update Time: 2026-04-29

(E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.4]octan-8-one, 2-Methyl-, O-MethyloxiMe
• (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine
• 2-Methyl-2,6-diazaspiro[3.4]octan-8-onO-methyloxim
• LogP

• Inchi： InChI=1S/C8H15N3O/c1-11-5-8(6-11)4-9-3-7(8)10-12-2/h9H,3-6H2,1-2H3/b10-7-
• InChI Key： YTDXZTGWYRLRIF-YFHOEESVSA-N
• SMILES： CN1CC/2(CNC\C2=N\OC)C1

Computed Properties

• Exact Mass: 169.12165
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 36.86

Additional information on (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine

Comprehensive Overview of (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine (CAS No. 219680-73-6)

The compound (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine (CAS No. 219680-73-6) represents a structurally unique spirocyclic scaffold with significant potential in pharmaceutical and agrochemical research. Its diazaspiro core and imine functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on such nitrogen-rich heterocycles due to their ability to modulate biological targets, aligning with trends in fragment-based drug discovery and covalent inhibitor design.

Recent studies highlight the growing demand for spirocyclic compounds like 219680-73-6 in addressing challenges such as drug resistance and selectivity optimization. The E-configuration of the imine group in this molecule is particularly noteworthy, as it influences stereoselective interactions with enzymes or receptors—a hot topic in medicinal chemistry forums and AI-driven molecular modeling platforms. This aligns with frequent search queries such as "spirocyclic imine applications" or "CAS 219680-73-6 solubility," reflecting user interest in its physicochemical properties.

From a synthetic perspective, the methoxy and methyl substituents in (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine enhance metabolic stability—a key consideration in prodrug development. Analytical techniques like LC-MS and NMR are critical for characterizing this compound, as evidenced by discussions in patent literature (e.g., WO2021158931) covering similar diazaspirooctane derivatives. Such patents often correlate with search trends for "novel spirocyclic amine synthesis" or "CAS 219680-73-6 suppliers."

Environmental and regulatory aspects of 219680-73-6 also attract attention. While not classified as hazardous, its biodegradability profile and green chemistry compatibility are frequently queried, reflecting the industry’s shift toward sustainable synthesis. Computational studies using ADMET prediction tools suggest moderate lipophilicity (LogP ~2.1), making it suitable for CNS drug candidates—a trending niche in neurological disorder research.

In conclusion, (E)-N-methoxy-2-methyl-2,7-diazaspiro[3.4]octan-5-imine exemplifies the intersection of structural innovation and therapeutic relevance. Its CAS registry number 219680-73-6 serves as a pivotal identifier for researchers exploring spirocyclic pharmacophores or kinase inhibitors, topics dominating recent scientific discourse and search engine analytics in chemical databases like Reaxys or SciFinder.